Cas no 247118-08-7 (3-(4-Benzyl-piperazin-1-yl)-benzonitrile)

• Product Name: 3-(4-Benzyl-piperazin-1-yl)-benzonitrile
• CAS No: 247118-08-7
• MF: C₁₈H₁₉N₃
• MW: 277.363563776016
• CID: 1028461
• PubChem ID: 11652020
• Update Time: 2025-04-20

3-(4-Benzyl-piperazin-1-yl)-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Benzylpiperazin-1-yl)benzonitrile
• 3-(4-benzyl-piperazin-1-yl)-benzonitrile
• AGN-PC-00DG1H
• AK137707
• Benzonitrile, 3-[4-(phenylmethyl)-1-piperazinyl]-
• KB-233044
• QC-8613
• SureCN6427438
• 247118-08-7
• G10015
• CS-0450315
• SCHEMBL6427438
• FTZFSWIYQNWLJS-UHFFFAOYSA-N
• DTXSID80470065
• 3-(4-Benzyl-piperazin-1-yl)-benzonitrile

• Inchi： 1S/C18H19N3/c19-14-17-7-4-8-18(13-17)21-11-9-20(10-12-21)15-16-5-2-1-3-6-16/h1-8,13H,9-12,15H2
• InChI Key： FTZFSWIYQNWLJS-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN(C2C=CC=C(C#N)C=2)CC1

Computed Properties

• Exact Mass: 277.15807
• Monoisotopic Mass: 277.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• PSA: 30.27

3-(4-Benzyl-piperazin-1-yl)-benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)